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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the marginal integrity of

Helioseal dental sealants. The methodologies outlined are based on established in vitro and in

vivo evaluation techniques to ensure robust and reproducible results for research and

development purposes.

Introduction
Helioseal is a light-cured, white-shaded fissure sealant utilized for the prevention of dental

caries.[1][2] The clinical efficacy of a dental sealant is critically dependent on its ability to

maintain a continuous and impervious seal at the tooth-sealant interface.[3][4] compromised

marginal integrity can lead to microleakage, bacterial colonization, and subsequent secondary

caries.[3] Therefore, rigorous assessment of marginal integrity is paramount in the evaluation of

sealant performance.

This document details two primary protocols for evaluating the marginal integrity of Helioseal
sealants: In Vitro Microleakage Assessment using a dye penetration method and In Vivo

Clinical Evaluation based on modified Ryge criteria. A supplementary protocol for Scanning

Electron Microscopy (SEM) analysis is also provided for a more in-depth micro-level

assessment.
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The following tables summarize quantitative data from various studies assessing the marginal

integrity and related properties of Helioseal sealants.

Table 1: In Vivo Clinical Performance of Helioseal Sealants

Study Duration
Marginal
Integrity
(Acceptable)

Retention
(Complete)

Marginal
Discoloration
(None)

Singh et al.

(2020)[5]
12 months 60.0% 73.3% 80.0%

Koch et al.

(1997)[6][7]
12 months Not specified 90.3% (28/31) Not specified

Hevinga et al.

(2022)[8]
2 years

86.5%

(Sufficient)

86.5%

(Sufficient)
Not specified

Azari et al.

(2018)[9]
12 months 62.5% Not specified Not specified

Table 2: In Vitro Microleakage Scores for Helioseal F

Study Enamel Pre-treatment
Microleakage Score (0 or 1
- Low/No Leakage)

Baseggio et al. (2009)[10][11] 37% Phosphoric Acid
Not specified (higher leakage

than group with adhesive)

Baseggio et al. (2009)[10][11]
37% Phosphoric Acid + Te-

econom adhesive
100%

Al-Samadani et al. (2019)[12]

[13]
37% Phosphoric Acid 30%
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This protocol outlines the steps to assess the sealing ability of Helioseal by measuring the

extent of dye penetration at the sealant-enamel interface.

Materials:

Extracted, caries-free human premolars or molars

Helioseal sealant

37% Phosphoric acid etchant

Dental curing light

Low-speed diamond saw or hard tissue microtome

2% Methylene blue or 50% Silver nitrate solution

Photo-developing solution (for silver nitrate)

Stereomicroscope (e.g., at 40X magnification)

Nail varnish

Artificial saliva

Thermocycler

Procedure:

Tooth Preparation:

Clean the selected teeth of any soft tissue debris and store them in distilled water or

saline.

Prophylactically clean the occlusal surfaces with a pumice slurry and rinse thoroughly.

Dry the tooth surface with oil-free air.
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Apply 37% phosphoric acid to the pits and fissures for 15-20 seconds.[3][10]

Rinse the etchant thoroughly with water for 20 seconds and dry the enamel until it has a

frosty-white appearance.[3]

Apply Helioseal sealant to the etched surfaces using the provided cannula, ensuring the

material flows into the fissures. Use a sharp explorer to remove any air bubbles.[3]

Light-cure the sealant for the manufacturer-recommended time (e.g., 20-40 seconds).[3]

[10]

Artificial Aging (Thermocycling):

Coat the entire tooth surface with two layers of nail varnish, except for 1 mm around the

sealant margin.[12]

Store the samples in artificial saliva for a specified period (e.g., 72 hours).[3]

Subject the teeth to thermocycling, for example, for 500 cycles between 5°C and 55°C

with a dwell time of 30 seconds in each bath.[3][14]

Dye Immersion:

Immerse the thermocycled teeth in a 2% methylene blue solution for 24 hours or a 50%

silver nitrate solution for 45 minutes to 24 hours.[3][10][12]

If using silver nitrate, subsequently immerse the teeth in a photo-developing solution under

a fluorescent lamp to allow the silver ions to precipitate.[12]

Sectioning and Evaluation:

Rinse the teeth thoroughly to remove excess dye.

Section the teeth longitudinally in a buccolingual direction through the center of the sealant

using a low-speed diamond saw under water cooling.[14]

Examine the sections under a stereomicroscope at a suitable magnification (e.g., 40X).

[10]
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Score the deepest penetration of the dye along the sealant-tooth interface according to a

standardized scale (see Table 3).

Table 3: Microleakage Scoring Criteria

Score Description

0 No dye penetration.[12][14]

1
Dye penetration less than 1/3 of the fissure

depth.[12]

2
Dye penetration between 1/3 and 2/3 of the

fissure depth.[12]

3
Dye penetration more than 2/3 of the fissure

depth.[12]

In Vivo Clinical Evaluation
This protocol describes the clinical assessment of Helioseal sealant integrity over time using

modified Ryge (USPHS) criteria.

Materials:

Dental mirror

Explorer

Air/water syringe

Patient cohort meeting inclusion criteria (e.g., children aged 6-14 years with deep pit and

fissures on permanent molars).[5]

Procedure:

Baseline Examination and Sealant Placement:

Perform a baseline dental examination to ensure teeth are caries-free.
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Isolate the tooth to be sealed using a rubber dam or cotton rolls.

Clean and prepare the tooth surface and apply Helioseal according to the manufacturer's

instructions, similar to the in vitro protocol.

Follow-up Evaluations:

Recall patients at specific intervals (e.g., 3, 6, and 12 months).[5][9]

At each follow-up, clean and dry the sealed tooth.

Evaluate the sealant using a dental mirror and explorer for the criteria listed in Table 4.

Table 4: Modified Ryge (USPHS) Criteria for Clinical Evaluation
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Criterion Score Description

Marginal Integrity A

No visible crevice or catch with

an explorer along the margin.

[5]

B

Explorer catches along the

margin, but no exposure of the

fissure.

C

Explorer penetrates the

margin, exposing the fissure.

[6]

Retention A
Sealant is completely retained.

[5]

B Sealant is partially lost.

C Sealant is completely lost.

Marginal Discoloration A
No discoloration at the sealant-

enamel margin.[5]

B
Slight discoloration at the

margin.

C
Obvious discoloration that is

aesthetically displeasing.

Scanning Electron Microscopy (SEM) Analysis
For a qualitative and semi-quantitative assessment of the sealant-enamel interface at high

magnification.

Materials:

Prepared and sealed tooth samples (can be from the in vitro study before dye immersion)

Low-speed diamond saw
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Ethanol series (for dehydration)

Critical point dryer

Sputter coater (with gold or gold-palladium)

Scanning Electron Microscope

Procedure:

Sample Preparation:

Section the sealed teeth as described in the microleakage protocol.

Dehydrate the specimens in an ascending series of ethanol concentrations.[15]

Critical point dry the specimens to prevent distortion.

Coating and Imaging:

Mount the dried specimens on aluminum stubs.[15]

Sputter-coat the specimens with a thin layer of gold or gold-palladium to make them

conductive.[15]

Observe the sealant-enamel interface under the SEM at various magnifications (e.g.,

250x, 1000x, 1500x).[15][16]

Evaluation:

Qualitatively assess the adaptation of the sealant to the enamel, looking for gaps, voids, or

fractures.[17]

Measure the width of any marginal gaps in micrometers (µm) using the SEM software.[15]

Evaluate the penetration depth and morphology of the resin tags into the etched enamel.
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Caption: Workflow for In Vitro Microleakage Assessment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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